Cas no 2228430-77-9 (3-bromo-2-(1H-imidazol-4-yl)pyridine)

• Product Name: 3-bromo-2-(1H-imidazol-4-yl)pyridine
• CAS No: 2228430-77-9
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• CID: 6352336
• PubChem ID: 165644920
• Update Time: 2025-05-20

3-bromo-2-(1H-imidazol-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(1H-imidazol-4-yl)pyridine
• EN300-1927260
• 2228430-77-9

• Inchi： 1S/C8H6BrN3/c9-6-2-1-3-11-8(6)7-4-10-5-12-7/h1-5H,(H,10,12)
• InChI Key： YDRRXJJGJURQBL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C1=CN=CN1

Computed Properties

• Exact Mass: 222.97451g/mol
• Monoisotopic Mass: 222.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-bromo-2-(1H-imidazol-4-yl)pyridine

3-Bromo-2-(1H-imidazol-4-yl)pyridine: A Comprehensive Overview

The compound 3-bromo-2-(1H-imidazol-4-yl)pyridine (CAS No: 2228430-77-9) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of imidazopyridines, which are known for their unique electronic properties and potential applications in drug design and catalysis. The structure of 3-bromo-2-(1H-imidazol-4-yl)pyridine features a pyridine ring fused with an imidazole moiety, with a bromine substituent at the 3-position. This combination of functional groups imparts the molecule with intriguing chemical and biological properties.

Recent studies have highlighted the potential of imidazopyridine derivatives like 3-bromo-2-(1H-imidazol-4-yl)pyridine in various applications. For instance, researchers have explored its role as a precursor for synthesizing advanced materials, such as metal-organic frameworks (MOFs). These frameworks are highly porous and have shown promise in gas storage, catalysis, and sensing technologies. The bromine substituent in 3-bromo-2-(1H-imidazol-4-yl)pyridine plays a crucial role in these applications by enabling efficient coordination with metal ions.

In the realm of pharmacology, 3-bromo-2-(1H-imidazol-4-yl)pyridine has been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound exhibits moderate activity against various bacterial and fungal strains. The imidazole ring is known to contribute to this activity by forming hydrogen bonds with target enzymes, thereby inhibiting their function. Furthermore, the pyridine ring enhances the molecule's lipophilicity, which is essential for permeating biological membranes.

The synthesis of 3-bromo-2-(1H-imidazol-4-yil)pyridine typically involves a multi-step process that includes nucleophilic aromatic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium catalysts has significantly improved the yield and purity of imidazopyridine derivatives, making them more accessible for large-scale applications.

Another area where 3-bromo-2-(1H-imidazol-yil)pyridine has shown promise is in the development of fluorescent sensors. The molecule's ability to undergo fluorescence changes upon interaction with specific analytes makes it a valuable tool in analytical chemistry. Researchers have exploited this property to design sensors for detecting heavy metal ions, such as mercury(II), in aqueous solutions.

In conclusion, 3-bromo--(1H-imidazol-yil)pyridine (CAS No: 2228430--9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations in materials science and pharmacology.